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Compound of Interest

Compound Name: N-(4-Hydroxyphenyl)propanamide

Cat. No.: B195517 Get Quote

An objective guide for researchers, scientists, and drug development professionals on the

comparative analysis of N-(4-Hydroxyphenyl)propanamide and its close structural analog,

Paracetamol. This document provides a detailed comparison of their chemical structures,

mechanisms of action, and toxicological profiles, supported by available data and theoretical

structure-activity relationships.

N-(4-Hydroxyphenyl)propanamide, also known as Parapropamol, is a structural analog of the

widely used analgesic and antipyretic drug, Paracetamol (N-(4-hydroxyphenyl)acetamide). The

key difference between the two molecules is the substitution of the acetyl group in Paracetamol

with a propanoyl group in N-(4-Hydroxyphenyl)propanamide. This seemingly minor alteration

in chemical structure can have significant implications for the compound's pharmacological and

toxicological properties. This guide aims to provide a comprehensive comparative analysis of

these two compounds, drawing upon existing experimental data for Paracetamol and the

limited, yet informative, data available for N-(4-Hydroxyphenyl)propanamide, supplemented

with insights from structure-activity relationship studies.

Chemical and Physical Properties
A fundamental comparison begins with the basic chemical and physical properties of both

compounds. While extensive data is available for Paracetamol, information on N-(4-
Hydroxyphenyl)propanamide is less comprehensive, primarily found in chemical supplier

databases.
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Property
N-(4-
Hydroxyphenyl)propanami
de

Paracetamol
(Acetaminophen)

IUPAC Name
N-(4-

hydroxyphenyl)propanamide
N-(4-hydroxyphenyl)acetamide

Other Names
Parapropamol, 4'-

Hydroxypropionanilide
Acetaminophen, APAP

CAS Number 1693-37-4[1] 103-90-2

Molecular Formula C₉H₁₁NO₂[1] C₈H₉NO₂

Molecular Weight 165.19 g/mol [1] 151.16 g/mol

Melting Point 173 °C[1] 169 °C

Boiling Point 389.9 °C[1] 420 °C

Mechanism of Action: A Tale of Two Analgesics
Paracetamol's mechanism of action is complex and not fully elucidated, but it is believed to

involve multiple pathways. A primary mechanism is the inhibition of cyclooxygenase (COX)

enzymes, particularly COX-2, in the central nervous system (CNS)[2]. This inhibition is thought

to be more effective in the low-peroxide environment of the CNS compared to peripheral

tissues, which may explain its potent analgesic and antipyretic effects with weaker anti-

inflammatory activity[2]. Another significant pathway involves the metabolism of Paracetamol to

AM404 in the brain. AM404 is an agonist of the transient receptor potential vanilloid 1 (TRPV1)

and cannabinoid CB1 receptors, contributing to its analgesic effects[2].

N-(4-Hydroxyphenyl)propanamide is reported to exhibit analgesic and antipyretic effects

similar to Paracetamol, with a proposed mechanism involving the inhibition of prostaglandin

synthesis in the central nervous system[3][4]. However, it is suggested to have a lower potency

compared to Paracetamol[3]. Due to the structural similarity, it is plausible that N-(4-
Hydroxyphenyl)propanamide may also be metabolized to a corresponding active metabolite

in the brain, although this has not been experimentally verified.
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Comparative Mechanism of Action
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Paracetamol Metabolic Pathways and Toxicity
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Experimental Workflow: In Vivo Analgesia
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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